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Introduction

Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the
treatment of moderate-to-severe plaque psoriasis.[1] As with all pharmaceutical products, a
thorough assessment of potential impurities is required to ensure patient safety. N-nitroso
compounds, a class of potential human carcinogens, have been identified as a cohort of
concern by regulatory agencies worldwide. Consequently, the potential for the formation of N-
nitroso-deucravacitinib, a nitrosamine drug substance-related impurity (NDSRI), requires
careful evaluation and, if necessary, the development of sensitive analytical methods for its
detection and quantification.

This application note provides a detailed protocol for the sample preparation and analysis of N-
nitroso-deucravacitinib in pharmaceutical drug products. The described methodology is
based on established principles for nitrosamine analysis, leveraging liquid chromatography
coupled with tandem mass spectrometry (LC-MS/MS) to achieve high sensitivity and selectivity.
It is important to note that the formation of N-nitroso-deucravacitinib is considered chemically
unlikely due to the steric hindrance and the electronic properties of the parent molecule.[2] In
fact, several attempts to synthesize this impurity have reportedly failed.[2] However, in line with
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regulatory expectations for comprehensive risk assessment, this protocol provides a framework
for the hypothetical analysis of this impurity.

Analytical Approach

The core of this analytical method is the effective extraction of N-nitroso-deucravacitinib from
the drug product matrix, followed by highly selective and sensitive detection using LC-MS/MS.
Given the polar nature of deucravacitinib and its potential nitrosamine, a robust sample
preparation strategy is crucial to minimize matrix effects and ensure accurate quantification.
Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are viable techniques for
nitrosamine analysis.[3][4] This protocol will detail a liquid-liquid extraction procedure, which
has been successfully applied to the analysis of deucravacitinib in biological matrices.[5][6][7]

[8]

Materials and Reagents

o Reference Standard: N-Nitroso-deucravacitinib (if available), N-Nitroso-deucravacitinib-
d3 (internal standard)

e Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (HPLC
grade), Methyl tertiary-butyl ether (MTBE, HPLC grade)

¢ Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade), Ultrapure water
e Drug Product: Deucravacitinib tablets

o SPE Cartridges (Alternative Method): Strong cation-exchange functionalized polymeric
sorbent cartridges

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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